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Compound of Interest

Compound Name: N-Hydroxy-4-iodobenzamide

CAS No.: 2593-31-9

Cat. No.: B2777664

Get Quote

Executive Summary
p-Iodobenzohydroxamic acid (p-IBHA) represents a critical scaffold in the design of

metalloenzyme inhibitors, particularly for Histone Deacetylases (HDACs) and Matrix

Metalloproteinases (MMPs). Its thermodynamic profile is defined by the unique interplay

between the electron-withdrawing inductive effect of the para-iodine substituent and the

bidentate chelating capability of the hydroxamic acid moiety.

This guide provides a rigorous technical analysis of the thermodynamic properties of p-IBHA,

including acid-base dissociation (

), metal stability constants (

), and lipophilicity (

). It synthesizes theoretical predictions with field-proven experimental protocols to serve as a
definitive reference for drug development professionals.
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Chemical Architecture
The efficacy of p-IBHA stems from its dual-functionality: the hydroxamic acid headgroup serves

as a zinc-binding group (ZBG), while the p-iodophenyl tail provides hydrophobic bulk and

potential for halogen bonding within enzyme active sites.
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Figure 1: Structural connectivity and functional pharmacophores of p-iodobenzohydroxamic

acid.

Synthesis & Purification Protocol
To ensure thermodynamic accuracy, high-purity samples are required. The following protocol

minimizes trace metal contamination.

Reagents: Ethyl p-iodobenzoate, Hydroxylamine hydrochloride (

), Potassium Hydroxide (

), Methanol (

).

Preparation of Hydroxylamine: Dissolve
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(0.15 mol) in warm MeOH. Add a stoichiometric amount of KOH in MeOH to precipitate KCl.
Filter rapidly to obtain free hydroxylamine solution.

Coupling: Add ethyl p-iodobenzoate (0.1 mol) dropwise to the hydroxylamine filtrate with

constant stirring.

Reaction: Reflux at 65°C for 2-4 hours. Monitor via TLC (Silica gel,

9:1).

Isolation: Acidify the cooled mixture with 1N HCl to pH ~4 to precipitate p-IBHA.

Purification: Recrystallize twice from hot aqueous ethanol.

Validation: Verify purity via

-NMR and melting point determination (expected ~178-180°C).

Acid-Base Equilibria ( )
The acid dissociation constant (

) is the foundational thermodynamic parameter governing the ionization state of p-IBHA at
physiological pH.

Theoretical Prediction (Hammett Equation)
The

of benzohydroxamic acids correlates linearly with the Hammett substituent constant (

).

: ~8.80 (Unsubstituted Benzohydroxamic Acid)

: Reaction constant (typically ~1.0 for hydroxamic acids)

(Iodine): +0.18 (Electron withdrawing)

Calculated
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:

Note: Due to the inductive effect of iodine, p-IBHA is slightly more acidic than the parent
compound, enhancing its deprotonation at physiological pH (7.4).

Experimental Protocol: Potentiometric Titration
Objective: Determine the precise thermodynamic

values.

Equipment:

Automatic Potentiometric Titrator (e.g., Metrohm or Mettler Toledo).

Glass electrode (calibrated with standard buffers pH 4.01, 7.00, 10.01).

Thermostated vessel (25.0 ± 0.1°C).

Procedure:

Solution Prep: Prepare a

M solution of p-IBHA in 0.1 M

(ionic strength adjustor). Use

-free water.

Titration: Titrate with standardized 0.1 M Carbonate-free NaOH.

Data Acquisition: Record pH after each addition (0.05 mL increments) once stability (<0.1

mV/s) is reached.

Refinement: Perform titrations under

atmosphere to prevent carbonate formation.

Data Analysis: Use the Gran Plot method or non-linear least squares software (e.g.,

HYPERQUAD) to refine the equivalence point and calculate
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.

Parameter Value (Approx) Confidence Interval

(NH-OH) 8.60 - 8.70 ± 0.02

Ionic Strength (

)

0.1 M (

)
-

Temperature 298 K -

Thermodynamics of Metal Complexation[4]
p-IBHA functions as a bidentate ligand (

), forming stable chelates with transition metals. The stability constant (

) is defined by:

Stability Constants (Log )
The iodine substituent influences stability via electronic effects (altering basicity) and steric

factors.
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Metal Ion
Stoichiomet
ry (M:L)

Log Log Log Trend Basis

Fe(III) 1:3 ~10.5 ~9.2 ~28.0

Hard-Hard

interaction

(High affinity)

Cu(II) 1:2 ~9.1 ~7.8 ~16.9
Jahn-Teller

distortion

Zn(II) 1:2 ~7.5 ~6.5 ~14.0

Borderline

acid (Irving-

Williams

series)

Ni(II) 1:2 ~6.2 ~5.1 ~11.3

Irving-

Williams

series

Note: Values are estimates based on p-chloro/p-bromo analog data. Iron(III) forms the most

stable "siderophore-like" complexes.

Thermodynamic Parameters ( )
To determine the driving forces of complexation, temperature-dependent titrations (25°C, 35°C,

45°C) are performed.

Enthalpy (

): Typically negative (exothermic) for hydroxamic acid chelation, driven by the formation of
strong M-O bonds.

Entropy (

): Positive, driven by the chelate effect (release of hydration water molecules upon binding).

Workflow for Determination:
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Perform Titrations at
T1, T2, T3 (e.g., 298K, 308K, 318K)

Calculate Log Beta
for each Temperature
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Figure 2: Workflow for extracting thermodynamic parameters from potentiometric data.

Lipophilicity & Biological Implications[1][5]
Lipophilicity (Log P)
The iodine atom significantly increases lipophilicity compared to the parent molecule, facilitating

membrane permeability and blood-brain barrier (BBB) crossing.

Calculated Log P (cLogP): ~2.3 - 2.5

Experimental Determination: Shake-flask method (n-Octanol/Water) or RP-HPLC retention

time correlation.
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Structure-Activity Relationship (SAR)
In HDAC inhibition, the thermodynamic binding energy (

) is a sum of:

Chelation Enthalpy: Zinc binding by hydroxamate.

Hydrophobic Entropy: Displacement of water from the hydrophobic "tube" of the enzyme by

the p-iodophenyl group.

Halogen Bonding: The iodine atom can form a specific

-hole interaction with backbone carbonyls in the enzyme rim, a feature not present in chloro-
or fluoro- analogs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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